Cas no 2171941-49-2 (Tert-butyl 4-[3,3-difluoro-1-(hydroxymethyl)cyclopentyl]-4-hydroxypiperidine-1-carboxylate)

• Product Name: Tert-butyl 4-[3,3-difluoro-1-(hydroxymethyl)cyclopentyl]-4-hydroxypiperidine-1-carboxylate
• CAS No: 2171941-49-2
• MF: C₁₆H₂₇F₂NO₄
• MW: 335.386692285538
• CID: 5783451
• PubChem ID: 165597693
• Update Time: 2025-06-12

Tert-butyl 4-[3,3-difluoro-1-(hydroxymethyl)cyclopentyl]-4-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-[3,3-difluoro-1-(hydroxymethyl)cyclopentyl]-4-hydroxypiperidine-1-carboxylate
• 2171941-49-2
• EN300-1642988
• Tert-butyl 4-[3,3-difluoro-1-(hydroxymethyl)cyclopentyl]-4-hydroxypiperidine-1-carboxylate

• Inchi： 1S/C16H27F2NO4/c1-13(2,3)23-12(21)19-8-6-15(22,7-9-19)14(11-20)4-5-16(17,18)10-14/h20,22H,4-11H2,1-3H3
• InChI Key： IIHBUQWFOIIODO-UHFFFAOYSA-N
• SMILES： FC1(CCC(CO)(C1)C1(CCN(C(=O)OC(C)(C)C)CC1)O)F

Computed Properties

• Exact Mass: 335.19081467g/mol
• Monoisotopic Mass: 335.19081467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 70Ų

Additional information on Tert-butyl 4-[3,3-difluoro-1-(hydroxymethyl)cyclopentyl]-4-hydroxypiperidine-1-carboxylate

Comprehensive Overview of Tert-butyl 4-[3,3-difluoro-1-(hydroxymethyl)cyclopentyl]-4-hydroxypiperidine-1-carboxylate (CAS No. 2171941-49-2)

The compound Tert-butyl 4-[3,3-difluoro-1-(hydroxymethyl)cyclopentyl]-4-hydroxypiperidine-1-carboxylate (CAS No. 2171941-49-2) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structural features, including the difluorocyclopentyl and hydroxypiperidine moieties, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key reasons for the growing interest in Tert-butyl 4-[3,3-difluoro-1-(hydroxymethyl)cyclopentyl]-4-hydroxypiperidine-1-carboxylate is its role in addressing modern medical challenges. For instance, the fluorinated cyclopentyl group enhances metabolic stability, a critical factor in the design of long-acting pharmaceuticals. This aligns with current trends in the pharmaceutical industry, where sustainable drug design and improved pharmacokinetics are hot topics. Additionally, the presence of the hydroxymethyl functionality offers versatility for further derivatization, making it a sought-after building block in medicinal chemistry.

From a synthetic chemistry perspective, CAS No. 2171941-49-2 exemplifies the convergence of stereoselective synthesis and green chemistry. The compound's synthesis often involves catalytic asymmetric methods, which are pivotal in reducing waste and improving efficiency—a priority for researchers focused on sustainable chemical processes. Moreover, its piperidine-carboxylate backbone is a common motif in FDA-approved drugs, further underscoring its relevance in modern drug development pipelines.

The compound's physicochemical properties, such as its logP and hydrogen bonding capacity, have also been subjects of computational and experimental studies. These properties are crucial for drug-likeness assessments, a frequent query among chemists and pharmacologists using AI-driven drug discovery platforms. As the demand for predictive modeling grows, Tert-butyl 4-[3,3-difluoro-1-(hydroxymethyl)cyclopentyl]-4-hydroxypiperidine-1-carboxylate serves as an excellent case study for molecular property optimization.

In summary, Tert-butyl 4-[3,3-difluoro-1-(hydroxymethyl)cyclopentyl]-4-hydroxypiperidine-1-carboxylate (CAS No. 2171941-49-2) represents a multifaceted tool for researchers tackling next-generation therapeutics and sustainable synthesis. Its structural complexity and functional group diversity position it at the forefront of innovative chemical research, answering pressing questions in both academia and industry.